Methyl 4-[4-[2-(azepan-1-yl)-2-oxoethoxy]-3-methoxyphenyl]-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxylate
Methyl 4-[4-[2-(azepan-1-yl)-2-oxoethoxy]-3-methoxyphenyl]-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxylate
Brand Name:
Vulcanchem
CAS No.:
5714-74-9
VCID:
VC0187913
InChI:
InChI=1S/C22H29N3O5S/c1-14-19(21(27)29-3)20(24-22(31)23-14)15-8-9-16(17(12-15)28-2)30-13-18(26)25-10-6-4-5-7-11-25/h8-9,12,20H,4-7,10-11,13H2,1-3H3,(H2,23,24,31)
SMILES:
CC1=C(C(NC(=S)N1)C2=CC(=C(C=C2)OCC(=O)N3CCCCCC3)OC)C(=O)OC
Molecular Formula:
C22H29N3O5S
Molecular Weight:
447.5 g/mol
Methyl 4-[4-[2-(azepan-1-yl)-2-oxoethoxy]-3-methoxyphenyl]-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxylate
CAS No.: 5714-74-9
Main Products
VCID: VC0187913
Molecular Formula: C22H29N3O5S
Molecular Weight: 447.5 g/mol
CAS No. | 5714-74-9 |
---|---|
Product Name | Methyl 4-[4-[2-(azepan-1-yl)-2-oxoethoxy]-3-methoxyphenyl]-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxylate |
Molecular Formula | C22H29N3O5S |
Molecular Weight | 447.5 g/mol |
IUPAC Name | methyl 4-[4-[2-(azepan-1-yl)-2-oxoethoxy]-3-methoxyphenyl]-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxylate |
Standard InChI | InChI=1S/C22H29N3O5S/c1-14-19(21(27)29-3)20(24-22(31)23-14)15-8-9-16(17(12-15)28-2)30-13-18(26)25-10-6-4-5-7-11-25/h8-9,12,20H,4-7,10-11,13H2,1-3H3,(H2,23,24,31) |
Standard InChIKey | MNIYGGGDHXCWSC-UHFFFAOYSA-N |
SMILES | CC1=C(C(NC(=S)N1)C2=CC(=C(C=C2)OCC(=O)N3CCCCCC3)OC)C(=O)OC |
Canonical SMILES | CC1=C(C(NC(=S)N1)C2=CC(=C(C=C2)OCC(=O)N3CCCCCC3)OC)C(=O)OC |
PubChem Compound | 2864060 |
Last Modified | Nov 11 2021 |
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